Cas no 2178052-55-4 (5-(2,4,6-trifluorophenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2,4,6-trifluorophenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2178052-55-4
• MF: C₁₀H₄F₃NO₃
• MW: 243.138873100281
• MDL: MFCD32068555
• CID: 4711265
• PubChem ID: 134209294
• Update Time: 2023-11-25

5-(2,4,6-trifluorophenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-Trifluorophenyl)isoxazole-3-carboxylic acid
• SY253987
• FC1=C(C(=CC(=C1)F)F)C1=CC(=NO1)C(=O)O
• 5-(2,4,6-trifluorophenyl)-1,2-oxazole-3-carboxylic acid

• MDL： MFCD32068555
• Inchi： 1S/C10H4F3NO3/c11-4-1-5(12)9(6(13)2-4)8-3-7(10(15)16)14-17-8/h1-3H,(H,15,16)
• InChI Key： MVRMOOSVRYQSSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1=CC(C(=O)O)=NO1)F)F

Computed Properties

• Exact Mass: 243.01432748 g/mol
• Monoisotopic Mass: 243.01432748 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3
• Molecular Weight: 243.14